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Compound of Interest

(S)-3-(tert-Butylamino)propane-
1,2-diol

Cat. No.: B045334

Compound Name:

An In-depth Technical Guide to the Safety and Handling of (S)-3-(tert-Butylamino)propane-
1,2-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-3-(tert-
Butylamino)propane-1,2-diol (CAS RN: 30315-46-9), a chiral building block essential in the
synthesis of various pharmaceutical agents, including beta-blockers.[1] Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

(S)-3-(tert-Butylamino)propane-1,2-diol is a white to light yellow crystalline solid.[1][2] It is
soluble in water and alcohol.[1] A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of (S)-3-(tert-Butylamino)propane-1,2-diol
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Property

Value

Molecular Formula

C7H17NO2

Molecular Weight 147.22 g/mol [1]

Appearance White to light yellow crystalline solid[1][2]
Melting Point 85-91 °C[1]

Boiling Point 262.4 £ 25.0 °C at 760 mmHg

Density 1.0+ 0.1 g/cm3

Solubility Soluble in water and alcohol[1]

Flash Point 109.1 £ 13.7 °C

Hazard Identification and GHS Classification

The hazard classification for (S)-3-(tert-Butylamino)propane-1,2-diol varies across different

suppliers and databases. While some sources indicate that it is not a hazardous substance,

others suggest potential for irritation.[3][4] It is prudent to handle this compound with care,

assuming it may present mild hazards.

Table 2: GHS Hazard Information

Hazard Class

Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation (Reported by a

minority of notifiers)[3]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation (Reported

by a minority of notifiers)[3]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation (Reported

by a minority of notifiers)[3]

Due to the conflicting classifications, it is recommended to handle this chemical as a potential

irritant to the skin, eyes, and respiratory system.
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are essential to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area. The use of a local exhaust ventilation system or a chemical
fume hood is recommended, especially when handling the powder form, to prevent the
dispersion of dust.[5]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or glasses that meet approved standards.[5]
e Skin Protection:
o Wear a lab coat or other protective clothing.[5]

o Use appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any
damage before use and remove them correctly to avoid skin contact.[5]

o Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved
respirator for dusts may be necessary.[5]

General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[5]
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.
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Standard Laboratory Handling Workflow

Enter Laboratory

Don Personal Protective Equipment (PPE)

(Lab coat, gloves, safety glasses)

Prepare Work Area
(Ensure good ventilation, clear of clutter)

Handle (S)-3-(tert-Butylamino)propane-1,2-diol

(Weighing, transferring, reacting)

Clean Work Area and Equipment

Dispose of Waste Properly

Doff PPE

Wash Hands and Exit Laboratory

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for (S)-3-(tert-Butylamino)propane-1,2-diol.
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Storage and Stability

e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed to prevent moisture absorption.
o Store away from incompatible materials such as strong oxidizing agents.[5]

e The compound is generally stable under recommended storage conditions.[5]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation o ) )

difficult, seek medical attention.[5]

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and plenty of water. If

skin irritation occurs, seek medical advice.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical attention.[5]

) Rinse mouth with water. Do not induce vomiting.
Ingestion _ o
Seek medical attention if you feel unwell.[5]

Accidental Release Measures (Spill Cleanup)

In the event of a spill, follow these steps to ensure safe cleanup.

Minor Spills

» Personal Protection: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.
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» Containment: Prevent the spread of the solid material.

o Cleanup: Carefully sweep up the spilled solid, avoiding dust generation. Place the material
into a suitable, labeled container for disposal.[5]

o Decontamination: Clean the spill area with a damp cloth or paper towel.
» Disposal: Dispose of the collected material and cleaning supplies as chemical waste.

Major Spills

In the case of a large spill, or if the spill occurs in a poorly ventilated area, evacuate the
laboratory and contact your institution's emergency response team.
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Spill Response Workflow

Spill of (S)-3-(tert-Butylamino)propane-1,2-diol Occurs

Assess Spill Size and Risk

Unsafe to handle

Don Appropriate PPE Evacuate the Area

Contain the Spill Notify Emergency Response

Clean Up Spill

(Sweep solid, place in container)

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (S)-3-(tert-Butylamino)propane-1,2-diol.
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Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

¢ Specific Hazards: Combustion may produce toxic fumes, including carbon and nitrogen
oxides.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with your institution's environmental health and safety office
for specific guidance on chemical waste disposal. Do not dispose of down the drain or in
regular trash.

Toxicological and Biological Information

The toxicological properties of (S)-3-(tert-Butylamino)propane-1,2-diol have not been
extensively investigated.[4] As a chiral intermediate, its primary biological relevance is in the
context of the final active pharmaceutical ingredients it is used to synthesize.[6] There is limited
information available regarding its direct biological activity or signaling pathways. Some studies
on similar compounds suggest potential antimicrobial or neuroprotective effects, but specific
data for this compound is lacking.[7]

Due to the absence of detailed studies on its biological signaling pathways, a corresponding
diagram cannot be provided at this time. Researchers should handle this compound based on
its chemical properties and potential for irritation, as outlined in the hazard identification
section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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